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An In-depth Technical Guide on the Solubility and Stability of alpha-Methyltryptamine (AMT)

Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of alpha-

methyltryptamine (AMT) hydrochloride in various solvents. The information herein is intended

to support research, analytical method development, and formulation design for this

psychoactive compound.

Physicochemical Properties of AMT Hydrochloride
alpha-Methyltryptamine (AMT) is a synthetic tryptamine derivative with stimulant and

hallucinogenic properties[1][2]. It was originally developed as an antidepressant in the 1960s[1]

[2]. The hydrochloride salt of AMT is a white crystalline powder[2].
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Property Value Reference

Chemical Name

α-methyl-1H-indole-3-

ethanamine,

monohydrochloride

[3]

CAS Number 879-36-7 [3]

Molecular Formula C₁₁H₁₄N₂ · HCl [3]

Molecular Weight 210.7 g/mol [3]

Appearance Crystalline solid [3]

Solubility of AMT Hydrochloride
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, and formulation. The following table summarizes the known solubility of

AMT hydrochloride in various common laboratory solvents.

Quantitative Solubility Data

Solvent
Solubility
(mg/mL)

Molar
Solubility
(M)

Temperatur
e

Method Reference

Ethanol 20 0.095 Not Specified Not Specified [3]

Dimethylform

amide (DMF)
11 0.052 Not Specified Not Specified [3]

Dimethyl

sulfoxide

(DMSO)

11 0.052 Not Specified Not Specified [3]

Phosphate-

Buffered

Saline (PBS),

pH 7.2

5 0.024 Not Specified Not Specified [3]
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Molar solubility was calculated based on the molecular weight of AMT hydrochloride (210.7

g/mol ).

Qualitative Solubility Information
While specific data for AMT hydrochloride is limited, information on a structurally related

compound, 5-Methoxy-α-methyltryptamine (5-MeO-AMT) hydrochloride, can provide some

insights into its general solubility characteristics. 5-MeO-AMT hydrochloride is reported to be

soluble in methanol and water, and insoluble in chloroform[4]. It is also noted to be soluble in

dilute mineral acids and organic acids[4]. As a free base, AMT is not particularly water-soluble

but is soluble in alcohol and other organic solvents[5].

Stability of AMT Hydrochloride
Understanding the stability of AMT hydrochloride is crucial for its proper storage, handling,

and the development of stable formulations.

Storage and Long-Term Stability
AMT hydrochloride is stable for at least five years when stored at -20°C[3].

Degradation Pathways
The primary degradation pathways for tryptamine derivatives like AMT are oxidation and

hydrolysis.

Oxidation: This can be catalyzed by light, heat, and the presence of metal ions.

Hydrolysis: The stability of the compound can be pH-dependent, with acidic or alkaline

conditions potentially accelerating degradation[6].

Forced degradation studies are recommended to fully characterize the degradation profile of

AMT hydrochloride. These studies typically involve exposing the compound to stress

conditions such as:

Acidic hydrolysis: 0.1 M to 1 M hydrochloric or sulfuric acid.

Basic hydrolysis: 0.1 M to 1 M sodium or potassium hydroxide.
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Oxidation: 3% to 30% hydrogen peroxide.

Thermal stress: Heating at temperatures such as 70-80°C.

Photostability: Exposure to UV and visible light[7][8].

A study on amitriptyline, a related compound, showed a 1.3% degradation of a 10.21 mg/mL

solution when stored at 80°C for 3 months[6].

Experimental Protocols
Solubility Determination: Shake-Flask Method
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound[9][10][11][12].

Objective: To determine the saturation concentration of AMT hydrochloride in a specific

solvent at a controlled temperature.

Materials:

AMT hydrochloride powder

Solvent of interest

Orbital shaker with temperature control

Centrifuge or filtration apparatus (e.g., Millipore Multiscreen solubility filter plates)[10]

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Add an excess amount of AMT hydrochloride powder to a known volume of the solvent in a

suitable container (e.g., glass vial).

Place the container in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C)

and agitation speed[9][10].
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Shake the mixture for a sufficient time to reach equilibrium. This is typically determined by

measuring the concentration at different time points (e.g., 4, 24, and 48 hours) until the

concentration no longer changes significantly[9][10].

After reaching equilibrium, separate the undissolved solid from the solution by centrifugation

or filtration[10].

Carefully collect the supernatant or filtrate.

Quantify the concentration of AMT hydrochloride in the solution using a validated analytical

method, such as HPLC-UV[10].

Stability Indicating Method Development: Forced
Degradation Study
Objective: To identify potential degradation products and develop an analytical method that can

separate and quantify AMT hydrochloride in the presence of its degradants.

Materials:

AMT hydrochloride

Stress agents: Hydrochloric acid, sodium hydroxide, hydrogen peroxide

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Procedure:

Acid Hydrolysis: Dissolve AMT hydrochloride in a solution of 0.1 M HCl and heat at a

controlled temperature (e.g., 60°C) for a specified period.

Base Hydrolysis: Dissolve AMT hydrochloride in a solution of 0.1 M NaOH and heat at a

controlled temperature for a specified period.
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Oxidative Degradation: Dissolve AMT hydrochloride in a solution of 3% hydrogen peroxide

and keep at room temperature for a specified period.

Thermal Degradation: Expose solid AMT hydrochloride powder to dry heat (e.g., 80°C) for

a specified period.

Photodegradation: Expose a solution of AMT hydrochloride to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of

not less than 200 watt hours/square meter.

Analysis: Analyze the stressed samples at appropriate time points using an HPLC method.

The method should be capable of separating the parent drug from any degradation products.

A C18 column is often suitable for tryptamine analysis[13]. The mobile phase can be a

mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,

acetonitrile, methanol)[13]. Detection can be performed using a PDA detector at a

wavelength of approximately 280 nm[13].

Signaling Pathway of AMT
AMT acts as a serotonin receptor agonist, particularly at the 5-HT2A receptor[2]. The activation

of the 5-HT2A receptor is known to initiate a Gq/11-mediated signaling cascade.
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Caption: AMT hydrochloride signaling via the 5-HT2A receptor.
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Experimental Workflow
The following diagram outlines a typical workflow for determining the solubility and stability of

AMT hydrochloride.
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Caption: Workflow for solubility and stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1662266?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/%CE%91-Methyltryptamine
https://www.deadiversion.usdoj.gov/drug_chem_info/amt.pdf
https://www.caymanchem.com/product/11135/%CE%B1-methyl-tryptamine-(hydrochloride)
https://swgdrug.org/Monographs/5-METHOXY-a-METHYLTRYPTAMINE.pdf
https://legal-high-inhaltsstoffe.de/sites/default/files/uploads/amt.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11012176/
https://www.researchgate.net/publication/362780238_Mini_Review_on_Forced_Degradation_Studies_on_Anti-Epileptic_Drugs_and_Beyond
https://files.core.ac.uk/download/pdf/82126833.pdf
https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/regulatory-standards/trs1019-annex4-classification-system-based-classification-of-active-pharmaceutical-ingredients-for-biowaiver.pdf
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://www.scielo.br/j/bjps/a/VqzsXXq6BnPb3QJ3mdn8pcS/?format=pdf&lang=en
https://patents.google.com/patent/CN103926338A/en
https://patents.google.com/patent/CN103926338A/en
https://www.benchchem.com/product/b1662266#solubility-and-stability-of-amt-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b1662266#solubility-and-stability-of-amt-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b1662266#solubility-and-stability-of-amt-hydrochloride-in-different-solvents
https://www.benchchem.com/product/b1662266#solubility-and-stability-of-amt-hydrochloride-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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